Cas no 142038-16-2 (4-(4-Fluorophenyl)thiobutan-2-one)

4-(4-Fluorophenyl)thiobutan-2-one is a fluorinated thioketone compound featuring a phenyl group substituted with a fluorine atom at the para position. This structure imparts unique reactivity and stability, making it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. The presence of the thione group enhances its utility in nucleophilic addition reactions, while the fluorine substituent contributes to electronic modulation, influencing binding affinity and metabolic stability in bioactive molecules. Its well-defined chemical properties ensure consistent performance in synthetic applications, offering researchers a reliable building block for the development of fluorinated derivatives. Suitable for controlled reactions under standard laboratory conditions.
4-(4-Fluorophenyl)thiobutan-2-one structure
142038-16-2 structure
Product Name:4-(4-Fluorophenyl)thiobutan-2-one
CAS No:142038-16-2
MF:C10H11FOS
MW:198.257145166397
CID:891402
Update Time:2026-04-29

4-(4-Fluorophenyl)thiobutan-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-((4-Fluorophenyl)thio)butan-2-one
    • 4-(4-fluorophenyl)sulfanylbutan-2-one
    • CHEMBRDG-BB 4011074
    • 3-oxobutyl p-fluorophenyl sulfide
    • 4-(4-Fluorophenyl)thiobutan-2-one
    • Inchi: InChI=1S/C10H11FOS/c1-8(12)6-7-13-10-4-2-9(11)3-5-10/h2-5H,6-7H2,1H3
    • InChI Key: OBEQFWIFNCWDBF-UHFFFAOYSA-N
    • SMILES: CC(=O)CCSC1=CC=C(C=C1)F

Computed Properties

  • Exact Mass: 198.05100
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4

Experimental Properties

  • Density: 1.15
  • Boiling Point: 290.6°C at 760 mmHg
  • Flash Point: 129.6°C
  • Refractive Index: 1.535
  • PSA: 42.37000
  • LogP: 2.89690

4-(4-Fluorophenyl)thiobutan-2-one Security Information

  • Hazard Category Code: 25
  • Safety Instruction: 45
  • Hazardous Material Identification: T

4-(4-Fluorophenyl)thiobutan-2-one Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4-(4-Fluorophenyl)thiobutan-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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